![molecular formula C8H10ClN B1338069 Bicyclo[4.2.0]octa-1,3,5-trien-7-amine hydrochloride CAS No. 2299-00-5](/img/structure/B1338069.png)
Bicyclo[4.2.0]octa-1,3,5-trien-7-amine hydrochloride
Overview
Description
Bicyclo[4.2.0]octa-1,3,5-trien-7-amine hydrochloride (BCOT) is an organic compound that has recently been studied for its potential applications in scientific research. BCOT is a cyclic amine that contains a substituted bicyclo[4.2.0]octane moiety, as well as a hydrochloride group. BCOT has been used in a variety of research applications, including as a tool for studying the structure and function of biological molecules, and as a potential therapeutic agent for treating diseases. We will also discuss potential future directions for BCOT research.
Scientific Research Applications
Polymer Chemistry and Material Science
Bicyclo[4.2.0]octa-1,3,5-trien-7-amine hydrochloride and its derivatives play a significant role in the field of polymer chemistry and material science. A study by Boadi and Sampson (2021) highlights the use of Bicyclo[4.2.0]oct-6-ene-7-carboxamide, a related compound, in the synthesis of gradient copolymers through alternating ring-opening metathesis polymerization (ROMP). These copolymers exhibit unique surface hydrophobicity, topology, and thermal properties, demonstrating the potential of bicyclic compounds in the development of advanced materials with specific characteristics (Boadi & Sampson, 2021).
Anti-Viral Research
The application of bicyclic amines in anti-viral research has been documented, showing potential in the development of new therapeutic agents. Miller et al. (2001) synthesized a series of 8-chlorobicyclo[3.2.1]oct-6-enes, which were converted into bicyclic amines displaying in vitro activity against influenza-A virus. Some of these compounds showed comparable activity to amantadine, a well-known anti-viral drug, highlighting the therapeutic potential of bicyclic compounds in viral infection treatment (Miller et al., 2001).
Organic Synthesis and Catalysis
Bicyclic structures have been explored for their unique reactivity and applications in organic synthesis and catalysis. For instance, Kawase et al. (2003) studied the thermal rearrangement of 2,5-bis(dicyanomethylene)bicyclo[4.2.0]octa-3,7-diene, uncovering unexpected formation of new electron acceptors through this process. These findings indicate the utility of bicyclic compounds in synthesizing new materials with potential applications in organic electronics and photonics (Kawase et al., 2003).
Advanced Organic Materials
The synthesis of aminocyclitol analogues based on the bicyclo[4.2.0]octane skeleton, as reported by Kelebekli et al. (2010), showcases the versatility of bicyclic compounds in creating novel organic materials. These aminocyclitols have potential applications in pharmaceuticals and agrochemicals, demonstrating the broad applicability of bicyclic structures in designing new compounds with desired biological activities (Kelebekli et al., 2010).
Safety and Hazards
Mechanism of Action
Pharmacokinetics
The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of Bicyclo[42These properties are crucial for understanding the compound’s bioavailability, or the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as temperature, pH, and the presence of other molecules can impact how Bicyclo[4.2.0]octa-1,3,5-trien-7-amine hydrochloride interacts with its targets and exerts its effects
properties
IUPAC Name |
bicyclo[4.2.0]octa-1,3,5-trien-7-amine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9N.ClH/c9-8-5-6-3-1-2-4-7(6)8;/h1-4,8H,5,9H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DMXZQYQZYGGJTC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C2=CC=CC=C21)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10ClN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40511605 |
Source
|
| Record name | Bicyclo[4.2.0]octa-1,3,5-trien-7-amine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40511605 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
155.62 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
2299-00-5 |
Source
|
| Record name | Bicyclo[4.2.0]octa-1,3,5-trien-7-amine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40511605 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | bicyclo[4.2.0]octa-1,3,5-trien-7-amine hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[(3Ar,5S,6S,6aR)-5-[(4R)-2,2-dimethyl-1,3-dioxolan-4-yl]-2,2-dimethyl-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-6-yl] acetate](/img/structure/B1338000.png)
